ethyl 4-({[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate

• IUPAC Name: ethyl 4-[[4-(2-fluorophenyl)piperazine-1-carbonyl]amino]benzoate
• InChI: InChI=1S/C20H22FN3O3/c1-2-27-19(25)15-7-9-16(10-8-15)22-20(26)24-13-11-23(12-14-24)18-6-4-3-5-17(18)21/h3-10H,2,11-14H2,1H3,(H,22,26)
• InChI Key: NPXHLPGETWATOL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C20H22FN3O3
• Molecular Weight: 371.4 g/mol

Description

Ethyl 4-({[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate, also known as EF-1, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. EF-1 is a member of the piperazine family of compounds and is known to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of ethyl 4-({[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate is not fully understood, but it is thought to involve the inhibition of specific enzymes and receptors. This compound has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and histone deacetylase (HDAC), which are involved in inflammation and cancer, respectively. This compound has also been shown to bind to and modulate the activity of various receptors, including the serotonin 5-HT2A receptor and the dopamine D2 receptor.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit cell proliferation and induce apoptosis in cancer cells. This compound has also been shown to reduce inflammation in animal models of arthritis and inflammatory bowel disease. Additionally, this compound has been shown to modulate neurotransmitter systems in the brain, suggesting potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

Ethyl 4-({[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate has several advantages as a research tool, including its potent activity against a range of targets and its ability to modulate multiple pathways simultaneously. However, this compound also has several limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high doses. These limitations must be carefully considered when designing experiments using this compound.

Future Directions

There are several future directions for research on ethyl 4-({[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate. One area of interest is the development of more efficient synthesis methods that can produce this compound in larger quantities and with higher purity. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential applications in various disease states. Finally, the development of this compound derivatives with improved pharmacological properties may lead to the discovery of novel drugs for the treatment of a range of diseases.

Synthesis Methods

The synthesis of ethyl 4-({[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate involves a multistep process that begins with the reaction of 4-aminobenzoic acid with ethyl chloroformate to form ethyl 4-aminobenzoate. This intermediate is then reacted with 1-(2-fluorophenyl)piperazine to form this compound. The final product is obtained after purification and isolation using various techniques, including chromatography and recrystallization.

Scientific Research Applications

Ethyl 4-({[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate has been extensively studied for its potential applications in scientific research. One of the primary areas of interest is its use in drug discovery and development. This compound has been shown to exhibit potent activity against a range of biological targets, including enzymes and receptors involved in various disease states such as cancer, inflammation, and neurological disorders.